Cas no 1823182-66-6 (Ethyl 2-(2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)thiazol-4-yl)acetate)

• Product Name: Ethyl 2-(2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)thiazol-4-yl)acetate
• CAS No: 1823182-66-6
• MF: C₁₃H₁₀F₄N₂O₂S
• MW: 334.289315700531
• MDL: MFCD29042625
• CID: 4708529
• Update Time: 2025-07-21

Ethyl 2-(2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)thiazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)thiazol-4-yl)acetate
• ethyl 2-{2-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]-1,3-thiazol-4-yl}acetate
• Ethyl 2-(2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)thiazol-4-yl)acetate

• MDL： MFCD29042625
• Inchi： 1S/C13H10F4N2O2S/c1-2-21-10(20)4-8-6-22-12(19-8)11-9(14)3-7(5-18-11)13(15,16)17/h3,5-6H,2,4H2,1H3
• InChI Key： IISFQOHCBSATTD-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)OCC)N=C1C1C(=CC(C(F)(F)F)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 397
• Topological Polar Surface Area: 80.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on Ethyl 2-(2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)thiazol-4-yl)acetate

Comprehensive Overview of Ethyl 2-(2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)thiazol-4-yl)acetate (CAS No. 1823182-66-6)

The compound Ethyl 2-(2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)thiazol-4-yl)acetate (CAS No. 1823182-66-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a pyridine core substituted with fluoro and trifluoromethyl groups, as well as a thiazole ring linked to an ethyl acetate moiety, this compound exhibits remarkable potential in drug discovery and material science. Researchers are particularly interested in its applications as a building block for bioactive molecules, given its ability to modulate biological targets through its distinct electronic and steric properties.

In recent years, the demand for fluorinated compounds like Ethyl 2-(2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)thiazol-4-yl)acetate has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic profiles. The compound's CAS No. 1823182-66-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its structural features make it a valuable candidate for studying enzyme inhibition and receptor modulation, particularly in fields such as oncology and neurology.

From a synthetic chemistry perspective, Ethyl 2-(2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)thiazol-4-yl)acetate serves as a versatile intermediate for constructing complex heterocyclic systems. Its thiazole and pyridine components are pivotal in designing molecules with tailored electronic properties, which are crucial for applications in organic electronics and catalysis. The compound's trifluoromethyl group further enhances its utility, as this moiety is known to influence lipophilicity and binding affinity in drug design. These attributes make it a subject of interest in high-throughput screening and combinatorial chemistry.

The agrochemical industry also recognizes the potential of CAS No. 1823182-66-6, as fluorinated pyridines and thiazoles are often key components in crop protection agents. The compound's ability to interact with biological systems at low concentrations makes it a promising candidate for developing eco-friendly pesticides. This aligns with global efforts to reduce environmental impact while maintaining efficacy in pest control. Researchers are exploring its derivatives for their insecticidal and fungicidal activities, addressing pressing challenges in sustainable agriculture.

In the context of material science, Ethyl 2-(2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)thiazol-4-yl)acetate contributes to the development of advanced functional materials. Its aromatic and heterocyclic structure lends itself to applications in organic semiconductors and luminescent materials, which are critical for optoelectronic devices. The compound's electron-withdrawing groups enhance charge transport properties, making it a valuable component in OLEDs and solar cells. These applications are particularly relevant given the increasing focus on renewable energy and energy-efficient technologies.

Quality control and analytical characterization of CAS No. 1823182-66-6 are essential for ensuring its reproducibility in research and industrial applications. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. The compound's stability under various conditions is also a key consideration, especially for long-term storage and large-scale synthesis. These factors underscore the importance of rigorous quality assurance protocols in handling this specialized chemical.

In summary, Ethyl 2-(2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)thiazol-4-yl)acetate (CAS No. 1823182-66-6) represents a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups make it a valuable asset in modern chemical research, addressing some of the most pressing challenges in these fields. As scientific inquiry continues to evolve, this compound is poised to play an increasingly prominent role in innovative solutions for health, agriculture, and technology.